Cas no 61935-49-7 (rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid)

• Product Name: rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid
• CAS No: 61935-49-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD32690790
• CID: 1631052
• PubChem ID: 2725069
• Update Time: 2025-06-07

rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-,(1R,2S)-rel-
• cis-2-benzyloxycarbonylaminocyclopentanecarboxylic acid
• cis-2-(benzyloxycarbonylamino)cyclopentanecarboxylic acid
• (1R,2S)-2-(benzyloxycarbonylamino)cyclopentanecarboxylic acid
• (1R,2S)-2-(((Benzyloxy)carbonyl)amino)cyclopentane-1-carboxylic acid
• Rel-(1R,2S)-2-(((benzyloxy)carbonyl)amino)cyclopentane-1-carboxylic acid
• rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid
• 61935-49-7
• 625095-27-4
• SCHEMBL4496128
• starbld0013353
• (1R,2S)-2-{[(benzyloxy)carbonyl]amino}cyclopentane-1-carboxylic acid
• MFCD31602329
• D79509
• (1R,2S)-2-(phenylmethoxycarbonylamino)cyclopentane-1-carboxylic acid
• CS-0368719
• BS-43484
• (1R,2S)-2-Cbz-cyclopentanecarboxylic acid
• (1R,2S)-2-(((Benzyloxy)carbonyl)amino)cyclopentanecarboxylic acid
• rac-(1R,2S)-2-{[(benzyloxy)carbonyl]amino}cyclopentane-1-carboxylic acid
• EN300-840370
• CS-0310263
• (1R,2S)-2-([(BENZYLOXY)CARBONYL]AMINOCYCLOPENTANE-1-CARBOXYLIC ACID
• Cis-2-(benzyloxycarbonylamino)cyclopentanecarboxylicacid
• MFCD32690790
• D79510
• EN300-22896162

• MDL： MFCD32690790
• Inchi： 1S/C14H17NO4/c16-13(17)11-7-4-8-12(11)15-14(18)19-9-10-5-2-1-3-6-10/h1-3,5-6,11-12H,4,7-9H2,(H,15,18)(H,16,17)/t11-,12+/m1/s1
• InChI Key： NVZVMVSTQZDUJQ-NEPJUHHUSA-N
• SMILES： OC([C@@H]1CCC[C@@H]1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 263.11575802 g/mol
• Monoisotopic Mass: 263.11575802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.6
• Molecular Weight: 263.29

Additional information on rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid

Introduction to Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic Acid (CAS No. 61935-49-7)

Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized structure. This molecule, identified by its CAS number 61935-49-7, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both stereocenters and protective groups makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of peptidomimetics and other bioactive molecules.

The compound’s structure consists of a cyclopentane ring substituted with a benzyloxy carbonylamino group at the 2-position and a carboxylic acid functionality at the 1-position. The stereochemistry at the 1R and 2S positions is crucial for its biological activity, influencing how it interacts with biological targets. This specific arrangement has been studied extensively in recent years, leading to several innovative applications in drug discovery.

In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides due to their improved pharmacokinetic properties. Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid serves as a key intermediate in the synthesis of such peptidomimetics. Its ability to mimic peptide bonds while avoiding issues like proteolytic degradation makes it an invaluable tool for medicinal chemists. Recent studies have demonstrated its utility in creating molecules that can selectively target specific biological pathways, offering new avenues for treating various diseases.

One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. Enzymes are critical targets for many therapeutic interventions, and designing molecules that can selectively inhibit specific enzymatic activities is a major challenge in drug development. Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid has been used to develop inhibitors for enzymes involved in metabolic disorders, inflammatory diseases, and even cancer. The benzyloxy carbonyamino group provides a scaffold that can be modified to enhance binding affinity and selectivity, making it an attractive candidate for further optimization.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and chiral auxiliary methods, are often employed to achieve the desired stereochemistry. The use of protecting groups is also essential to prevent unwanted side reactions during synthesis. Recent advancements in synthetic methodologies have made it possible to produce Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid more efficiently and on a larger scale, facilitating its use in industrial applications.

In addition to its role as an intermediate in drug synthesis, this compound has also been explored for its potential in materials science. Its rigid cyclopentane core and functionalized side chains make it a suitable candidate for designing novel polymers and materials with specific properties. For instance, researchers have investigated its use in creating biodegradable polymers that can be used for drug delivery systems. The ability to tailor the properties of these materials by modifying the structure of Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid opens up new possibilities for applications in various fields.

The biological activity of this compound has been studied in several preclinical models, demonstrating promising results in treating various conditions. For example, research has shown that derivatives of this compound can modulate inflammatory pathways, making them potential candidates for treating autoimmune diseases. Additionally, their ability to interact with specific protein targets has led to investigations into their efficacy against certain types of cancer. These findings highlight the importance of Rac-(1R,2S)-2-{(benzyloxy)carbonylamino}cyclopentane-1-carboxylic acid as a starting point for developing new therapeutic strategies.

The future prospects for this compound are vast, with ongoing research aimed at expanding its applications further. Innovations in synthetic chemistry continue to provide new tools for modifying its structure, allowing for greater customization and optimization. As our understanding of biological systems grows, so does the potential for this compound to contribute to the development of novel treatments for complex diseases. Its versatility and functional richness make it a cornerstone in modern pharmaceutical research.